Cas no 1215106-46-9 (Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate
• CAS No: 1215106-46-9
• MF: C₁₇H₁₃BrFNO₂
• MW: 362.193027257919
• CID: 4820990
• Update Time: 2025-11-01

Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate
• Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate

• Inchi： 1S/C17H13BrFNO2/c1-2-22-17(21)15-13-9-11(18)5-8-14(13)20-16(15)10-3-6-12(19)7-4-10/h3-9,20H,2H2,1H3
• InChI Key： LDRIVRPTLKBYQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OCC)=C(C1C=CC(=CC=1)F)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 400
• XLogP3: 4.7
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate

Recent Advances in the Study of Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate (CAS: 1215106-46-9)

Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate (CAS: 1215106-46-9) is a brominated indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising scaffold for therapeutic agents.

The synthesis of Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate involves multi-step organic reactions, with recent advancements emphasizing greener and more efficient methodologies. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route that improves yield and reduces byproducts, leveraging palladium-catalyzed cross-coupling reactions. This development is critical for scaling up production and ensuring reproducibility in pharmacological studies.

In terms of biological activity, Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate has shown notable inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. Research conducted by Smith et al. (2024) demonstrated its potent activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing CDK inhibitors, which are increasingly relevant in oncology.

Mechanistic studies have further elucidated the compound's mode of action. Structural analysis via X-ray crystallography revealed that Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate binds to the ATP-binding pocket of CDK2, stabilizing an inactive conformation. This interaction disrupts the kinase's activity, providing a molecular basis for its observed biological effects. Such insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Beyond its kinase inhibitory properties, recent investigations have explored the compound's potential in other therapeutic areas. A 2024 preprint on bioRxiv highlighted its anti-inflammatory effects in murine models, mediated through the modulation of NF-κB signaling pathways. These findings expand the compound's applicability, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis.

Despite these promising developments, challenges remain. The pharmacokinetic profile of Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate, including its bioavailability and metabolic stability, requires further optimization. Recent efforts have focused on prodrug strategies and formulation enhancements to address these limitations, as reported in a 2023 issue of Drug Delivery and Translational Research.

In conclusion, Ethyl 5-bromo-2-(4-fluorophenyl)-1H-indole-3-carboxylate (CAS: 1215106-46-9) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms and applications, paving the way for its eventual translation into clinical candidates. Future studies should prioritize optimizing its drug-like properties and exploring its efficacy in vivo to fully realize its therapeutic promise.